Tetradecanoate
Overview
Description
Tetradecanoate is a long-chain fatty acid anion that is the conjugate base of myristic acid; major species at pH 7.3. It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite. It is a long-chain fatty acid anion, a straight-chain saturated fatty acid anion, a fatty acid anion 14:0, a 2-saturated fatty acid anion, an omega-methyl fatty acid anion and a 2,3-saturated fatty acid(1-). It is a conjugate base of a tetradecanoic acid.
A saturated 14-carbon fatty acid occurring in most animal and vegetable fats, particularly butterfat and coconut, palm, and nutmeg oils. It is used to synthesize flavor and as an ingredient in soaps and cosmetics. (From Dorland, 28th ed)
Scientific Research Applications
Synthesis and Labeling Applications
- Synthesis of Carbon-13-labeled Tetradecanoic Acids : Tetradecanoic acid enriched with 13C at specific carbons has been synthesized for use in the preparation of diacyl phosphatidylcholines, aiding in various biochemical studies (Sparrow, Patel, & Morrisett, 1983).
Medical and Biological Research
- Treatment of Periodontal Diseases in Cats : Topical oral 1-tetradecanol complex has shown effectiveness in treating periodontal diseases in cats, demonstrating the compound's potential in veterinary medicine (Anthony, 2019).
- Immunosuppressive Effects : Tetradecanol has been found to reduce the growth of T cells and inhibit IL-2 secretion, indicating potential immunosuppressive effects which could be beneficial in treating T cell mediated disorders (Park et al., 2017).
Conservation and Material Science
- Protection of Heritage Lead : Lead tetradecanoate coating on lead surfaces has been shown to protect against harmful volatile organic compounds emitted from oak, reducing corrosion rates significantly (Grayburn et al., 2014).
- Corrosion Resistance of Copper in Seawater : Investigation into the corrosion resistance of n-tetradecanoic acid and its hybrid film with bis-silane on copper surfaces suggests significant improvements in corrosion resistance, relevant for maritime applications (Zhu et al., 2009).
Environmental and Analytical Applications
- Mosquito Larvicidal and Repellent Activity : Tetradecanoic acid has demonstrated efficacy as a larvicide and repellent against mosquito species like Aedes aegypti and Culex quinquefasciatus, suggesting its potential use in vector control (Sivakumar et al., 2011).
properties
Product Name |
Tetradecanoate |
|---|---|
Molecular Formula |
C14H27O2- |
Molecular Weight |
227.36 g/mol |
IUPAC Name |
tetradecanoate |
InChI |
InChI=1S/C14H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16/h2-13H2,1H3,(H,15,16)/p-1 |
InChI Key |
TUNFSRHWOTWDNC-UHFFFAOYSA-M |
SMILES |
CCCCCCCCCCCCCC(=O)[O-] |
Canonical SMILES |
CCCCCCCCCCCCCC(=O)[O-] |
synonyms |
Acid, Myristic Acid, Tetradecanoic Myristate Myristic Acid Tetradecanoic Acid |
Origin of Product |
United States |
Retrosynthesis Analysis
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